Cas no 898776-37-9 ( )

• Product Name: &nbsp
• CAS No: 898776-37-9
• MF: C₁₆H₁₄F₂O₂
• MW: 276.277971744537
• CID: 875776
• PubChem ID: 24725903
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-difluorophenyl)-3-(4-methoxyphenyl)propan-1-one
• 2',4'-DIFLUORO-3-(4-METHOXYPHENYL)PROPIOPHENONE
• 898776-37-9
• MFCD03843189
• DTXSID50644296
• AKOS009338450
•  

• MDL： MFCD03843189
• Inchi： 1S/C16H14F2O2/c1-20-13-6-2-11(3-7-13)4-9-16(19)14-8-5-12(17)10-15(14)18/h2-3,5-8,10H,4,9H2,1H3
• InChI Key： SYYHKXUVAQCMHY-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(CCC1C=CC(=CC=1)OC)=O)F

Computed Properties

• Exact Mass: 276.09600
• Monoisotopic Mass: 276.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.198
• Boiling Point: 398°C at 760 mmHg
• Flash Point: 187.8°C
• Refractive Index: 1.537
• PSA: 26.30000
• LogP: 3.78890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones